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Compound of Interest

Compound Name: Thenium

Cat. No.: B15197289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and synthesis of Thenium closylate, an anthelmintic agent. The information is curated for

professionals in research, science, and drug development, with a focus on delivering precise

data and methodologies.

Core Chemical Properties
Thenium closylate, with the CAS Number 4304-40-9, is a quaternary ammonium salt known for

its effectiveness against parasitic nematodes. Its chemical identity is N,N-dimethyl-2-phenoxy-

N-(2-thienylmethyl)ethanaminium 4-chlorobenzenesulfonate.[1] The key quantitative chemical

properties of Thenium closylate are summarized in the table below for easy reference and

comparison.
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Property Value Source

IUPAC Name

4-

chlorobenzenesulfonate;dimet

hyl-(2-phenoxyethyl)-

(thiophen-2-ylmethyl)azanium

[1]

CAS Number 4304-40-9 [1]

Molecular Formula C21H24ClNO4S2

Molecular Weight 454.01 g/mol [1]

Melting Point 159-160 °C

Solubility in Water (at 20°C) 0.6% w/v

Storage Temperature 2-8 °C

Synthesis of Thenium Closylate
The synthesis of Thenium closylate is primarily documented in British Patent GB 864885.

While the full, detailed experimental protocol from the patent is not readily available in public

literature, the synthesis can be logically deduced as a two-step process involving the formation

of the quaternary ammonium halide followed by a salt metathesis reaction.

Step 1: Synthesis of the Thenium Cation Precursor
The first step involves the quaternization of a tertiary amine, N,N-dimethyl-2-

phenoxyethanamine, with 2-(chloromethyl)thiophene. This reaction forms the Thenium cation

with a chloride counter-ion.

Step 2: Salt Metathesis
The resulting N,N-dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium chloride is then

reacted with a salt of p-chlorobenzenesulfonic acid, such as sodium p-chlorobenzenesulfonate.

This salt metathesis reaction precipitates the less soluble Thenium closylate, driving the

reaction to completion.

Experimental Protocol: A Representative Methodology
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The following is a generalized experimental protocol based on common organic synthesis

techniques for similar quaternary ammonium salts.

Materials:

N,N-dimethyl-2-phenoxyethanamine

2-(chloromethyl)thiophene

Sodium p-chlorobenzenesulfonate

A suitable solvent (e.g., acetone, ethanol, or a mixture)

Deionized water

Procedure:

Quaternization:

Dissolve equimolar amounts of N,N-dimethyl-2-phenoxyethanamine and 2-

(chloromethyl)thiophene in a suitable solvent.

Stir the mixture at room temperature or with gentle heating for several hours to overnight.

Monitor the reaction for the formation of a precipitate (N,N-dimethyl-N-(2-phenoxyethyl)-2-

thiophenemethanaminium chloride).

Isolate the quaternary ammonium chloride by filtration and wash with a small amount of

cold solvent.

Salt Metathesis:

Prepare a saturated aqueous solution of the isolated N,N-dimethyl-N-(2-phenoxyethyl)-2-

thiophenemethanaminium chloride.

Prepare a saturated aqueous solution of sodium p-chlorobenzenesulfonate.
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Slowly add the sodium p-chlorobenzenesulfonate solution to the quaternary ammonium

chloride solution with constant stirring.

A precipitate of Thenium closylate will form.

Continue stirring for a period to ensure complete precipitation.

Isolate the crude Thenium closylate by filtration.

Purification:

Recrystallize the crude product from a suitable solvent system, such as isopropanol and

ether, to obtain purified crystals of Thenium closylate.

Dry the purified crystals under vacuum.

Step 1: Quaternization

Step 2: Salt Metathesis Step 3: Purification

N,N-dimethyl-2-
phenoxyethanamine

Reaction in
Suitable Solvent

2-(chloromethyl)thiophene

N,N-dimethyl-N-(2-phenoxyethyl)-
2-thiophenemethanaminium chloride

Mixing and Precipitation

in aqueous solution

Sodium p-chlorobenzenesulfonate
(in aqueous solution) Crude Thenium closylate Recrystallization

(e.g., isopropanol/ether) Purified Thenium closylate

Click to download full resolution via product page

A plausible synthesis workflow for Thenium closylate.

Mechanism of Action: Neuromuscular Blockade in
Nematodes
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Thenium closylate exerts its anthelmintic effect by acting as a potent agonist at nicotinic

acetylcholine receptors (nAChRs) located on the muscle cells of nematodes. This interaction

leads to a cascade of events culminating in the paralysis and expulsion of the parasite.

The Thenium cation, being a quaternary ammonium compound, mimics the action of

acetylcholine, the natural neurotransmitter. However, unlike acetylcholine, which is rapidly

hydrolyzed by acetylcholinesterase to terminate the signal, Thenium is not a substrate for this

enzyme. This results in a persistent stimulation of the nAChRs.

The continuous activation of these ligand-gated ion channels leads to a prolonged influx of

positive ions (primarily sodium and calcium) into the nematode's muscle cells. This causes a

sustained depolarization of the muscle membrane, leading to a state of spastic paralysis. The

paralyzed worm is unable to maintain its position in the host's gastrointestinal tract and is

subsequently expelled.
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Signaling pathway of Thenium closylate at the nematode neuromuscular junction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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